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Executive Summary: The Molecular Architect

Geranyl caproate (CAS: 10032-02-7), also known as geranyl hexanoate, represents a critical
intersection between terpene chemistry and ester functionality.[1] While widely recognized in
the fragrance industry for its fruity, rose-geranium olfactory profile, its utility in drug
development and advanced formulations is predicated on its specific physicochemical
behavior.

For the application scientist, Geranyl caproate is not merely a scent; it is a lipophilic carrier
and a phase-behavior model. Its high boiling point necessitates vacuum processing to avoid
thermal degradation, while its specific density profile serves as a rapid, non-destructive quality
control metric. This guide dissects these two core properties—boiling point and density—
providing the experimental rigor required for precise formulation and purification.
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Molecular Identity Details

IUPAC Name [(2E)-3,7-dimethylocta-2,6-dienyl] hexanoate
CAS Number 10032-02-7

Molecular Formula C16H2802

Molecular Weight 252.39 g/mol

Physical State Colorless to pale yellow liquid

Thermodynamic Profile: Boiling Point & Volatility

The boiling point of Geranyl caproate is a function of its molecular weight and the dipole-
dipole interactions inherent to its ester linkage. However, its terpene backbone (derived from
geraniol) introduces susceptibility to thermal rearrangement or oxidation at high temperatures.

Quantitative Data

Pressure (mmHg) Boiling Point (°C) Condition Source
760 (Atmospheric) 239 -241 Standard [1, 2]
1.0 (High Vacuum) 98.0 Reduced [3]

Technical Implications

o Thermal Degradation Risk: At atmospheric pressure, the boiling point (~240°C) approaches
the flash point and auto-oxidation temperatures of the terpene chain. Processing at 760
mmHg is contraindicated for high-purity applications.

o Vacuum Distillation Strategy: Reducing pressure to 1.0 mmHg depresses the boiling point to
~98°C. This shift of >140°C is critical for preserving the trans-isomer geometry and
preventing polymerization.

Experimental Workflow: Vacuum Ebulliometry

Expert Insight: Do not rely on simple distillation for BP determination of this molecule. The
thermal lag in standard glassware leads to inaccuracies. Use a dynamic ebulliometer with
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Figure 1: Logic flow for determining boiling point under reduced pressure to mitigate thermal
degradation.

Protocol Steps:

o System Preparation: Calibrate the pressure transducer against a NIST-traceable standard.
Ensure the system is leak-proof to maintain a stable 1.0 mmHg.

e Loading: Charge the ebulliometer with 20 mL of degassed Geranyl caproate.

o Equilibration: Lower pressure to 1.0 mmHg before applying heat. This prevents "bumping"
and localized overheating.

o Measurement: Heat until reflux is steady. Record the temperature only when the variation is
<0.1°C over 5 minutes.

» Validation: If the observed BP deviates by >2°C from the literature value (98°C @ 1 mmHg),
check for hydrolysis products (Geraniol/Caproic acid) which significantly alter volatility.

Volumetric Profile: Density & Specific Gravity

Density is the primary "quick-check" metric for purity. Geranyl caproate is lighter than water, a
property that dictates its behavior in emulsions and biphasic extraction systems.

Quantitative Data
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Parameter Value Temperature Source
Density (
0.892 g/mL 25°C [4, 5]
)
Specific Gravity (SG) 0.892 - 0.898 25°C [5]

Refractive Index (
1.459 - 1.464 20 °C [1, 5]

)

Technical Implications

o Formulation Stability: In oil-in-water (O/W) emulsions, Geranyl caproate (SG < 1.0) will tend
to cream (rise) rather than sediment. Stabilizers must be selected to counteract this
buoyancy.

e Purity Indicator:

o Higher Density (>0.90): Indicates presence of unreacted Caproic Acid (Density ~0.93
g/mL).

o Lower Density (<0.88): Indicates presence of hydrocarbon solvents or terpene byproducts.

Experimental Workflow: Oscillating U-Tube Densimetry

Expert Insight: Pycnometers are prone to evaporation errors with volatile terpenes. An
oscillating U-tube density meter provides 4-decimal precision and requires minimal sample
volume.
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Figure 2: Automated density measurement workflow for high-throughput quality control.
Protocol Steps:

¢ Cleaning: Flush the U-tube with ethanol followed by acetone. Dry with desiccated air. Ensure
density reading is 0.0012 g/mL (air) before loading.

¢ Injection: Inject 2 mL of Geranyl caproate slowly to avoid bubble formation. Note: Bubbles
are the #1 cause of error, artificially lowering density readings.

« Equilibration: Allow the Peltier element to stabilize the sample at exactly 25.00°C.
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e Reading: Record the density (

).[2][3]

o Self-Validation: If

is outside 0.892—-0.898 g/mL, measure the Refractive Index.[4] If Rl is also off, the sample is
chemically impure. If Rl is normal, the density error is likely due to micro-bubbles.

Applications in Research & Development

Understanding these properties allows for "Quality by Design” (QbD) in product development.

o Pharmaceutical Carriers: The lipophilicity (implied by its density and structure) makes
Geranyl caproate an excellent solvent for non-polar active pharmaceutical ingredients
(APIs). It has shown potential in enhancing the bioavailability of lipophilic drugs [1].[1]

¢ Anticancer Research: Recent studies indicate Geranyl caproate exhibits cytotoxicity against
MCEF-7 breast cancer cells [6]. The purification of this compound for such biological assays
relies strictly on the vacuum distillation protocols described above to ensure no toxic
degradation byproducts are present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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